N-benzyl-6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: N-benzyl-6-imino-11-methyl-7-(3-morpholin-4-ylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C27H30N6O3/c1-19-7-5-11-33-24(19)30-25-22(27(33)35)17-21(26(34)29-18-20-8-3-2-4-9-20)23(28)32(25)12-6-10-31-13-15-36-16-14-31/h2-5,7-9,11,17,28H,6,10,12-16,18H2,1H3,(H,29,34)
• InChI Key: DZMMIGSNRKYRLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCCN4CCOCC4)C(=O)NCC5=CC=CC=C5
• Molecular Formula: C27H30N6O3
• Molecular Weight: 486.6 g/mol
• CAS No.: 867136-61-6

Description

N-benzyl-6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a structurally complex heterocyclic compound featuring a tricyclic core with fused imino, oxo, and carboxamide functionalities. The molecule incorporates a morpholinylpropyl side chain, which likely enhances solubility and modulates electronic properties. Its synthesis and structural characterization would typically involve advanced crystallographic tools such as SHELX for refinement and ORTEP-3 for visualization, as highlighted in crystallography literature .

Biological Activity

N-benzyl-6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with potential biological activities that warrant detailed investigation. This article explores its biological activity through various studies and findings.

Chemical Structure and Properties

The compound features a triazatricyclo structure with a morpholine moiety, which is known for its ability to interact with biological systems. The molecular formula and key properties include:

Property	Value
Molecular Weight	408.5 g/mol
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	5
Rotatable Bond Count	9

While specific mechanisms for this compound are not fully elucidated in the literature, related compounds containing morpholine and triazole structures have demonstrated various biological activities such as:

• Anticancer Activity : Compounds similar to N-benzyl derivatives have shown efficacy against cancer cell lines by inhibiting key signaling pathways involved in cell proliferation.
• Enzyme Modulation : Some morpholine-containing compounds are known to modulate protein kinase activity, influencing cellular processes like apoptosis and proliferation.

Case Studies and Research Findings

• Anticancer Studies :
  • A study on related N-benzyl compounds indicated significant cytotoxic effects against human colon cancer (HT29) and prostate cancer (DU145) cell lines using the MTT assay method. The results suggested that these compounds could inhibit cell viability effectively .
  • Molecular docking studies showed interactions with EGFR tyrosine kinase, a critical player in cancer growth and proliferation, indicating potential therapeutic applications in oncology .
• Structure-Activity Relationship (SAR) :
  • Research on the SAR of similar compounds highlighted that modifications to the morpholine moiety can enhance biological activity. For instance, substituting different groups on the benzyl ring or altering the alkyl chain length can significantly impact the compound's potency against specific targets .
• In Vivo Studies :
  • Preliminary in vivo studies have been conducted to evaluate the pharmacokinetics and bioavailability of related compounds. These studies often reveal how structural variations affect absorption and distribution within biological systems.

Comparison with Similar Compounds

Comparison with Structurally Related Compounds

For instance, spirocyclic compounds synthesized via reactions involving benzothiazole derivatives and oxa-spiro intermediates (as in ) share some structural motifs, such as fused heterocycles and substituent-dependent electronic effects .

Table 1: Key Structural and Functional Comparisons

Feature	Target Compound	Analogous Compounds (from )
Core Structure	Tricyclo[8.4.0.0^{3,8}]tetradeca-pentaene	Spiro[4.5]decane derivatives
Substituents	Morpholinylpropyl, benzyl, methyl	Benzothiazol-2-yl, dimethylaminophenyl, hydroxylphenyl
Key Functional Groups	Imino, oxo, carboxamide	Amide, hydroxyl, spirocyclic ether
Synthetic Route	Likely involves multi-step cyclization and functionalization	Condensation of oxa-spiro intermediates with benzothiazole derivatives
Potential Applications	Not explicitly stated; inferred roles in medicinal chemistry or materials science	Explored in organic synthesis and as intermediates for bioactive molecules

Research Findings and Mechanistic Insights

The morpholinylpropyl group in the target compound may confer distinct electronic and steric effects compared to the dimethylaminophenyl or hydroxylphenyl substituents in ’s analogs. For example:

• Electronic Effects: Morpholine’s electron-rich nitrogen could enhance solubility and intermolecular interactions, contrasting with the electron-donating dimethylamino group in spiro compounds .